Cas no 96-82-2 (Lactobionic acid)

• Product Name: Lactobionic acid
• CAS No: 96-82-2
• MF: C₁₂H₂₂O₁₂
• MW: 358.295885562897
• MDL: MFCD00078147
• CID: 34879
• PubChem ID: 24896313
• Update Time: 2026-01-19

Lactobionic acid Chemical and Physical Properties

Names and Identifiers

• Lactobionic acid
• 4-O-beta-D-galactopyranosyl-D-gluconic acid
• Lactobionic Acid (mixture of Acid form and Lactone form)
• LACTOBIONIC ACID(RG)
• LaCLobionic Acid
• LACTOBIONIC ACID FREE ACID
• LACTOBIONIC ACID POWDER
• LactobionS
• 4-(beta-D-Galactosido)-D-gluconic acid
• 65R938S4DV
• DSSTox_CID_28787
• DSSTox_RID_83056
• DSSTox_GSID_48861
• Lactobionicacid
• Prestwick_560
• C12H22O12
• Lactobionic acid, purum
• Lactobionic acid, 97%
• Prestwick3_000452
• Prestwick0_000452
• Prestwick1_000452
• Prestwick2_000452
• BSPBio_000524
• SPBio_002463
• BPBio1_000578
• JYTU
• 4-O-β-D-Galactopyranosyl-D-gluconic acid (ACI)
• D
• Lactobionic acid (7CI, 8CI)
• Lactonic acid (6CI)
• 4-(β-D-Galactosido)-D-gluconic acid
• 4-O-β-Galactopyranosyl-D-gluconic acid
• D-Lactobionic acid
• Galactosylgluconic acid

• MDL： MFCD00078147
• Inchi： 1S/C12H22O12/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12/h3-10,12-20H,1-2H2,(H,21,22)/t3-,4-,5+,6+,7-,8-,9-,10-,12+/m1/s1
• InChI Key： JYTUSYBCFIZPBE-AMTLMPIISA-N
• SMILES： [C@@H]([C@H](O)CO)([C@H](O)[C@@H](O)C(=O)O)O[C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO)O1
• BRN： 95054

Computed Properties

• Exact Mass: 358.11100
• Monoisotopic Mass: 358.111126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -5
• Topological Polar Surface Area: 218

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.4662 (rough estimate)
• Melting Point: 113-118 °C (lit.)
• Boiling Point: 410.75°C (rough estimate)
• Flash Point: 319.1°C
• Refractive Index: 26 ° (C=8.8, H2O)
• Solubility: 10 g/100 mL
• Water Partition Coefficient: 10 g/100 mL
• PSA: 217.60000
• LogP: -5.66890
• Merck: 5342
• Specific Rotation: 22.8 º (c=10, H2O)
• Optical Activity: [α]20/D +25°, c = 10 in H2O
• Solubility: Not determined

Lactobionic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides